8-(4-(2-hydroxyethyl)piperazin-1-yl)-1,3-dimethyl-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-(2-hydroxyethyl)piperazin-1-yl]-1,3-dimethyl-7-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]purine-2,6-dione
• InChI: InChI=1S/C22H28N10O3S/c1-27-18-17(19(34)28(2)22(27)35)31(20(23-18)30-10-8-29(9-11-30)12-14-33)13-15-36-21-24-25-26-32(21)16-6-4-3-5-7-16/h3-7,33H,8-15H2,1-2H3
• InChI Key: RXQUQDICXULKHN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCN(CC3)CCO)CCSC4=NN=NN4C5=CC=CC=C5
• Molecular Formula: C22H28N10O3S
• Molecular Weight: 512.6 g/mol
• CAS No.: 850914-92-0

Description

8-(4-(2-hydroxyethyl)piperazin-1-yl)-1,3-dimethyl-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H28N10O3S and its molecular weight is 512.59. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Conformation

The study by Karczmarzyk et al. (1995) provides insights into the molecular structure and conformation of a closely related compound, revealing typical geometry with planar fused rings of the purine system and specific conformations of the aminohydroxyalkyl and benzylamine groups. This information is critical for understanding how molecular structure affects reactivity and potential applications in research (Karczmarzyk, Karolak‐Wojciechowska, & Pawłowski, 1995).

Antihistaminic and Antiasthmatic Activity

Pascal et al. (1985) synthesized and evaluated derivatives for antihistaminic activity, finding that compounds with a (phenylthio)propyl group displayed good inhibition of histamine-induced bronchospasm, indicating potential applications in allergy and asthma research (Pascal, Beranger, Pinhas, Poizot, & Désiles, 1985). Bhatia et al. (2016) developed xanthene derivatives showing vasodilatory and antiasthmatic activity, pointing to their use in studying and potentially treating asthma (Bhatia, Waghmare, Choudhari, & Kumbhar, 2016).

Cardiovascular Activity

Chłoń-Rzepa et al. (2004) synthesized derivatives and tested them for cardiovascular activity, including antiarrhythmic and hypotensive effects, which could be valuable in cardiovascular disease research (Chłoń-Rzepa, Pawłowski, Zygmunt, Filipek, & Maciag, 2004).

Anticancer, Anti-HIV-1, and Antimicrobial Activity

Several studies have explored the bioactive potential of related compounds. Ashour et al. (2012) synthesized triazino and triazolo[4,3-e]purine derivatives, testing them for anticancer, anti-HIV-1, and antimicrobial activities, highlighting their potential in developing new therapeutic agents (Ashour, Rida, El‐Hawash, ElSemary, & Badr, 2012).